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Compound of Interest

Compound Name: Glycine Water

Cat. No.: B14280960

This technical guide provides a comprehensive overview of the thermodynamic properties of
glycine in water, targeting researchers, scientists, and professionals in drug development. The
stability and behavior of biomolecules like glycine in aqueous environments are fundamental to
understanding biochemical processes, formulating pharmaceuticals, and designing
crystallization procedures. This document consolidates key quantitative data, details the
experimental methodologies used for their determination, and visualizes critical workflows and
relationships.

Quantitative Thermodynamic Data

The thermodynamic behavior of glycine in water has been investigated across a range of
temperatures and concentrations. The following tables summarize key data points from various
studies, including solubility, standard state properties, and thermophysical characteristics.

Table 1: Solubility of a-Glycine in Water at Different
Temperatures

The solubility of glycine is a critical parameter for crystallization and formulation processes. It
exhibits a positive correlation with temperature.
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Temperature (K) Molality (mol-kg—?) Mole Fraction
273.15 2.25 0.039
283.15 2.62 0.045
293.15 3.03 0.052
298.15 3.324 0.056
303.15 3.63 0.061
313.15 4.25 0.071
323.15 4.95 0.082
333.15 5.73 0.093
343.15 6.58 0.106

(Data compiled from
thermodynamically consistent
models and experimental
results)[1][2]

Table 2: Standard Thermodynamic Properties of a-
Glycine(cr) and for the Aqueous Solution Process

These values are essential for modeling phase equilibria and understanding the energetics of
dissolution. The data provided are for the standard state (298.15 K and 0.1 MPa).
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Property Value Unit

Crystalline a-Glycine

Molar Heat Capacity (Cp,m) 99.23 +0.10 J-K-1.mol—?

Molar Entropy (Sm) 103.5+0.2 J-K~1.mol—?

Aqueous Solution Process

Change in Gibbs Energy

-4.95 kJ-mol-1
(AsolG)
Change in Enthalpy (AsolH) 15.69 kJ-mol—1
Change in Entropy (AsolS) 69.2 J-K~1.mol?
Change in Heat Capaci
J pacity 54.3 J-K-1.mol-t

(AsolCp)

(Data sourced from critically
assessed values and

experimental measurements)

[3]141[5]

Table 3: Thermophysical Properties of Aqueous Glycine
Solutions at 303 K

Properties such as density, viscosity, and adiabatic compressibility provide insights into solute-
solvent interactions. These parameters vary with the concentration of glycine.
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Adiabatic .
. . o Acoustic Intermolecular
Glycine Conc. Density (p) Compressibilit
Impedance (2) Free Length
(mol-kg™) (kg'm~) y (B) (10—*°
(106 kgrm—2s~)  (Lf) (10~°m)
m2N-?)
0.1 1003.4 441 1.516 0.592
0.2 1006.9 4.38 1.524 0.589
0.3 1010.3 4.34 1.533 0.586
0.4 1013.8 4.31 1.541 0.584
0.5 1017.2 4.28 1.549 0.582

(Data derived
from ultrasonic
velocity, density,
and viscosity

measurements)

[6]

Experimental Protocols

The accurate determination of thermodynamic properties relies on precise experimental
techniques. This section details the methodologies for key measurements.

Solubility Determination (Gravimetric Method)

The gravimetric method is a common and straightforward technique for measuring solubility.

e Preparation of Saturated Solution: An excess amount of glycine is added to a known volume
of deionized water in a sealed container.

» Equilibration: The solution is continuously stirred in a thermostat-controlled water bath at a
constant temperature (e.g., 298.15 K + 0.10 K) for an extended period to ensure equilibrium
is reached.[7]

o Sampling and Filtration: After allowing the undissolved solute to settle, a known volume of
the supernatant is carefully withdrawn using a pipette fitted with a filter to prevent the transfer

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.researchgate.net/profile/G-Bichile/publication/265803034_Studies_in_thermodynamic_properties_of_glycine_in_aqueous_solutions_of_mono_and_divalent_electrolytes_at_different_temperatures/links/54bce3480cf253b50e2d81aa/Studies-in-thermodynamic-properties-of-glycine-in-aqueous-solutions-of-mono-and-divalent-electrolytes-at-different-temperatures.pdf
https://www.proquest.com/openview/b227031b796e72d8723722e9547f58fb/1.pdf?pq-origsite=gscholar&cbl=1096446
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14280960?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

of solid particles.

e Drying and Weighing: The withdrawn sample is placed in a pre-weighed container and dried
in an oven at a suitable temperature until a constant weight is achieved.

o Calculation: The solubility is calculated from the mass of the dried glycine residue and the
initial volume of the solution.

Measurement of Thermophysical Properties

These methods are used to probe the molecular interactions within the solution.

» Density (p): The densities of the solutions are determined accurately using a specific gravity
bottle (typically 25 ml) and a high-precision electronic balance (accuracy + 0.1 mg). Care is
taken to avoid the entrapment of air bubbles.[6]

» Ultrasonic Velocity (u): An ultrasonic interferometer operating at a fixed frequency (e.g., 2
MHz) is used. The wavelength of the ultrasonic waves in the solution is measured, and the
velocity is calculated. The temperature is maintained using a circulating water bath.

 Viscosity (n): An Ostwald's viscometer is used to measure the flow time of a known volume
of the solution through a capillary. The viscosity is determined by comparing the flow time of
the solution to that of a reference liquid (pure water) of known viscosity.

From these primary measurements, other thermodynamic parameters can be calculated[6]:
e Adiabatic Compressibility (B): B =1/ (u2* p)
« Intermolecular Free Length (Lf): Ly = K * VB (where K is a temperature-dependent constant)

e Acoustic Impedance (Z): Z=u*p

Calorimetry

Calorimetric techniques are employed to measure heat changes associated with physical and
chemical processes.
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o Heat Capacity (Cp): Adiabatic calorimetry is used to measure the heat capacity of crystalline
glycine over a wide range of temperatures.[4] For solutions, a known quantity of heat is
supplied to the sample, and the resulting temperature change is measured precisely.

o Enthalpy of Transfer (AtrH): The enthalpy of transfer of glycine from water to an aqueous
solution is determined calorimetrically. This involves measuring the heat of solution or
dilution in both the pure solvent and the mixed solvent system.[8]

o Enthalpy of Fusion (AfusH): For compounds like glycine that decompose near their melting
point, Fast Scanning Calorimetry (FSC) is used. By employing very high heating rates (up to
2 x 10% K-s™1), thermal decomposition can be avoided, allowing for the direct measurement
of the enthalpy of fusion.[9]

Visualized Workflows and Relationships

Diagrams created using the DOT language provide clear visual representations of experimental
and logical flows.
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Sample Preparation

Prepare Glycine solutions
of varying concentrations

Primary Me%surements

Y Y
Measure Density (p) Measure Ultrasonic Velocity (u) Measure Viscosity (n)
(Specific Gravity Bottle) (Interferometer) (Viscometer)

Calculation

Derived Properties
\/ \

Adiabatic Compressibility (B) Acoustic Impedance (Z)

Intermolecular Free Length (L_f)
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Start: Excess Glycine
+ Water

Stir at constant Temperature (T)
to achieve equilibrium

Y

Allow undissolved
solid to settle

l

Withdraw known volume
of supernatant

l

Evaporate solvent to
obtain dry glycine residue

'

Weigh the dried residue (m)

'

Calculate Solubility
(e.g., in mol/kg)

;

End: Solubility Value
at Temperature T
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Gibbs Free Energy (AG)
Predicts spontaneity

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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